(1-hydroxy-1,4,5,6,7,8-hexahydrocyclohepta[d]imidazol-2-yl)(4-methylphenyl)methanone

• IUPAC Name: (3-hydroxy-5,6,7,8-tetrahydro-4H-cyclohepta[d]imidazol-2-yl)-(4-methylphenyl)methanone
• InChI: InChI=1S/C16H18N2O2/c1-11-7-9-12(10-8-11)15(19)16-17-13-5-3-2-4-6-14(13)18(16)20/h7-10,20H,2-6H2,1H3
• InChI Key: YDVDIQAYFJPJFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=NC3=C(N2O)CCCCC3
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Molecular Structure Analysis

The molecular formula of the compound is C15H16N2O2. The average mass is 256.300 Da and the monoisotopic mass is 256.121185 Da.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Ulcerogenic Effects

Interestingly, some imidazole derivatives exhibit ulcerogenic activity. Researchers have studied their impact on gastric mucosa and ulcer formation. Investigating whether imidazole-4-methylphenylmethanone affects gastric integrity could provide valuable insights.

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Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

Imidazole has become an important synthon in the development of new drugs. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.